FR122047

• Molecular Formula: C23H25N3O3S
• Molecular Weight: 423.5 g/mol
• InChI: InChI=1S/C23H25N3O3S/c1-25-12-14-26(15-13-25)23(27)22-24-20(16-4-8-18(28-2)9-5-16)21(30-22)17-6-10-19(29-3)11-7-17/h4-11H,12-15H2,1-3H3
• InChIKey: UBHKJRYGKOSQDJ-UHFFFAOYSA-N

FR122047: High-Selectivity COX-1 Inhibitor

FR122047 (hydrochloride salt, CAS 130717-51-0) is a cell-permeable trisubstituted thiazole compound that acts as a potent, orally active, and highly selective cyclooxygenase-1 (COX-1) inhibitor . It inhibits human recombinant COX-1 with an IC50 of 28 nM, while exhibiting an IC50 of >65 µM for COX-2, yielding an approximately 2,300-fold selectivity for COX-1 over COX-2 . FR122047 demonstrates anti-platelet, analgesic, and anti-inflammatory activities in multiple in vivo models without the gastric mucosal damage associated with non-selective NSAIDs [1][2].

Pathway COX-1 isoform-selective inhibition studies Reported selectivity over COX-2

Probe Cell-permeable trisubstituted thiazole tool compound Hydrochloride salt format

Compatibility Oral research models, platelet & inflammation assays In vivo model-response context

• [1] Dohi M, et al. The anti-platelet actions of FR122047, a novel cyclooxygenase inhibitor. Eur J Pharmacol. 1993;243(2):179-184. View Source
• [2] Ochi T, Goto T. Differential effect of FR122047, a selective cyclo-oxygenase-1 inhibitor, in rat chronic models of arthritis. Br J Pharmacol. 2002;135(3):782-788. View Source

Why FR122047 Cannot Be Replaced by Generic COX Inhibitors

Generic substitution with aspirin, non-selective COX inhibitors such as indomethacin, or selective COX-2 inhibitors fails in experimental contexts requiring isolated COX-1 pathway interrogation. Aspirin irreversibly acetylates both COX-1 and COX-2, while indomethacin non-selectively inhibits both isoforms with pronounced gastric toxicity [1][2]. Selective COX-2 inhibitors (e.g., NS-398, celecoxib) spare COX-1 entirely and are inactive in COX-1-dependent pain and platelet models where FR122047 is effective [3]. FR122047 uniquely combines approximately 2,300-fold biochemical selectivity for COX-1 over COX-2 with oral bioavailability and a gastric safety margin exceeding that of aspirin by over 50-fold, making it irreplaceable for studies dissecting COX-1-specific contributions to inflammation, nociception, and thrombosis [1][2].

vs. Aspirin

Irreversible dual COX-1/COX-2 acetylation masks isoform-specific signals

Aspirin’s covalent, non-selective mechanism prevents isolated COX-1 pathway interrogation in platelet and inflammation models.

Mechanism Mismatch

vs. Indomethacin

Non-selective COX inhibition introduces gastric lesion confounds in chronic dosing

Indomethacin co-suppresses gastric mucosal COX-2-dependent prostaglandins, which may alter feeding, weight, and stress endpoints.

Endpoint Confound Risk

vs. COX-2 Inhibitors

COX-1-dependent pain and platelet models show no response to selective COX-2 agents

NS-398 and celecoxib spare COX-1 entirely; reported in vivo activity profiles do not transfer to COX-1-driven nociception or thrombosis research.

Pathway-Response Mismatch

• [1] Dohi M, et al. The anti-platelet actions of FR122047, a novel cyclooxygenase inhibitor. Eur J Pharmacol. 1993;243(2):179-184. View Source
• [2] Ochi T, Goto T. Differential effect of FR122047, a selective cyclo-oxygenase-1 inhibitor, in rat chronic models of arthritis. Br J Pharmacol. 2002;135(3):782-788. View Source
• [3] Ochi T, Motoyama Y, Goto T. The analgesic effect profile of FR122047, a selective cyclooxygenase-1 inhibitor, in chemical nociceptive models. Eur J Pharmacol. 2000;391(1-2):49-54. View Source

Product-Specific Quantitative Evidence

COX-1 Selectivity vs. SC-560

FR122047 achieves approximately 2,300-fold selectivity for human recombinant COX-1 (IC50 28 nM) over COX-2 (IC50 >65 µM), substantially exceeding the selectivity of SC-560. SC-560, another commonly used selective COX-1 inhibitor, demonstrates ~700-fold selectivity (COX-1 IC50 9 nM vs. COX-2 IC50 6.3 µM) in comparable human recombinant enzyme assays . The ~3.3-fold greater selectivity window of FR122047 reduces the risk of COX-2 crossover effects in experiments requiring sustained, high-concentration COX-1 blockade, particularly in vivo where local inhibitor concentrations can accumulate.

COX-1 Selectivity vs. SC-560

Cross-study context

~2,300-fold vs. ~700-fold

Supports wider COX-1 selectivity context

Human recombinant enzyme assays; cell-free conditions

Evidence Dimension	COX-1 over COX-2 selectivity ratio (human recombinant enzyme assays)
Target Compound Data	IC50 COX-1: 28 nM; IC50 COX-2: >65 µM; Selectivity ratio: ~2,300-fold
Comparator Or Baseline	SC-560: IC50 COX-1: 9 nM; IC50 COX-2: 6.3 µM; Selectivity ratio: ~700-fold
Quantified Difference	FR122047 selectivity ratio is approximately 3.3× higher than SC-560
Conditions	Human recombinant COX-1 and COX-2 enzyme inhibition assays (cell-free)

Why This Matters

A wider COX-1 selectivity margin directly translates to lower confounding COX-2 inhibition in mechanistic studies, making FR122047 the superior choice when unambiguous COX-1 pathway attribution is required.

Anti-Platelet Potency vs. Aspirin

In a direct head-to-head comparison using human and guinea-pig platelet aggregation assays, FR122047 was 100 times more potent than aspirin against arachidonic acid- and collagen-induced aggregation in vitro [1]. Additionally, the gastric safety margin (minimum ulcerogenic dose / ED50 for anti-platelet effect) was >70 for FR122047 compared to only 1.2 for aspirin in rats, demonstrating a >58-fold improvement in therapeutic index [1]. Oral ED50 values for FR122047 were 280 µg/kg and 530 µg/kg for arachidonic acid- and collagen-induced aggregation in guinea-pigs, respectively, with anti-platelet action augmented 5–10× upon repeated administration for 4 days and sustained for 48 hours after a 1 mg/kg dose [1].

Anti-Platelet Potency vs. Aspirin

Direct comparison

100× in vitro; gastric safety margin >70 vs. 1.2

Supports platelet assay interpretation context

Human and guinea-pig platelet aggregation; rat ulcerogenic model

Evidence Dimension	In vitro anti-platelet potency (relative) and gastric safety margin (ulcerogenic dose/ED50 ratio)
Target Compound Data	100× more potent than aspirin in vitro; gastric safety margin >70; oral ED50 = 280 µg/kg (AA-induced), 530 µg/kg (collagen-induced)
Comparator Or Baseline	Aspirin: potency baseline = 1×; gastric safety margin = 1.2 in same rat model
Quantified Difference	100× potency advantage; 58.3× greater gastric safety margin
Conditions	In vitro: arachidonic acid- and collagen-induced human and guinea-pig platelet aggregation. In vivo (safety): rat ulcerogenic model vs. anti-platelet ED50.

Why This Matters

This combination of vastly superior anti-platelet potency and dramatically reduced gastric toxicity makes FR122047 the preferred tool for in vivo thrombosis studies requiring chronic oral dosing without the confounding ulceration of aspirin.

• [1] Dohi M, et al. The anti-platelet actions of FR122047, a novel cyclooxygenase inhibitor. Eur J Pharmacol. 1993;243(2):179-184. View Source

Gastric Safety vs. Indomethacin in Chronic Arthritis

In a rat collagen-induced arthritis (CIA) model, chronic oral treatment with FR122047 produced no gastric mucosal damage, whereas the non-selective COX inhibitor indomethacin caused significant gastric lesions at comparably effective anti-inflammatory doses [1]. FR122047 suppressed paw PGE2 and TXB2 levels with ED50 values of 0.24 mg/kg and 0.13 mg/kg, respectively, and inhibited paw edema with an ED50 of 0.56 mg/kg, while indomethacin reduced both paw edema and prostaglandin formation in both CIA and adjuvant-induced arthritis (AIA) models but with accompanying gastric damage [1]. The dissociation of anti-inflammatory efficacy from gastric toxicity with FR122047 is consistent with its COX-1-selective mechanism, which spares gastric mucosal COX-2-dependent protective prostaglandins that are suppressed by indomethacin.

Gastric Safety vs. Indomethacin

Direct comparison

No gastric damage vs. lesions with indomethacin

Supports gastric-endpoint context in chronic dosing models

Rat collagen-induced arthritis; oral anti-inflammatory ED50 0.56 mg/kg

Evidence Dimension	Gastric mucosal damage following chronic oral anti-inflammatory dosing
Target Compound Data	No gastric mucosal damage at anti-inflammatory ED50 doses (0.56 mg/kg, p.o.) in rat CIA
Comparator Or Baseline	Indomethacin: significant gastric lesions at comparably effective anti-inflammatory doses in the same rat CIA model
Quantified Difference	Qualitative binary outcome: absence of gastric damage with FR122047 vs. presence with indomethacin; anti-inflammatory ED50 for FR122047 = 0.56 mg/kg
Conditions	Rat type II collagen-induced arthritis (CIA) model; chronic oral administration; gastric mucosa examined post-treatment

Why This Matters

Absence of gastric damage in chronic dosing enables long-term COX-1 inhibition studies without ulcerogenic confounding, a key procurement consideration for researchers transitioning away from non-selective NSAIDs.

• [1] Ochi T, Goto T. Differential effect of FR122047, a selective cyclo-oxygenase-1 inhibitor, in rat chronic models of arthritis. Br J Pharmacol. 2002;135(3):782-788. View Source

Analgesic Efficacy in COX-1-Dependent Pain Models

In recombinant human cyclooxygenase enzyme assays, FR122047 inhibited PGE2 formation with 2,300-fold greater selectivity for COX-1 over COX-2 [1]. In vivo, oral FR122047 (1–32 mg/kg) produced dose-dependent analgesia in the acetic acid-induced writhing model in mice, a COX-1-sensitive pain assay. In contrast, the selective COX-2 inhibitor NS-398 produced no analgesic effect in the same model [1]. In the rat formalin test (phase 2 response), FR122047 (3.2–100 mg/kg, p.o.) dose-dependently reduced nociceptive behavior, albeit with 3-fold lower potency than indomethacin; NS-398 again showed no activity [1]. This pharmacologic profile confirms that FR122047 uniquely accesses COX-1-driven pain pathways that are insensitive to COX-2-selective agents.

Analgesic Model Response vs. NS-398

Direct comparison

Active in writhing & formalin; NS-398 inactive

Supports COX-1-specific nociception model context

Mouse acetic acid writhing; rat formalin phase 2; oral dosing

Evidence Dimension	Analgesic activity in COX-1-dependent chemical nociception models
Target Compound Data	FR122047 (1–32 mg/kg, p.o.): dose-dependent analgesia in acetic acid writhing; active in formalin phase 2 (3.2–100 mg/kg); 3× less potent than indomethacin in formalin test
Comparator Or Baseline	NS-398 (selective COX-2 inhibitor): no analgesic effect in acetic acid writhing or formalin test at tested doses; Indomethacin: 3× more potent than FR122047 in formalin phase 2
Quantified Difference	FR122047 active; NS-398 inactive (qualitative difference). FR122047 3× less potent than indomethacin in formalin phase 2.
Conditions	Mouse acetic acid-induced writhing model; rat formalin test (phase 2, 10–60 min post-injection); oral administration

Why This Matters

FR122047 is essential for studying COX-1-specific contributions to inflammatory pain; COX-2 inhibitors cannot substitute in these models, making FR122047 the only validated tool for pharmacologically isolating COX-1-driven nociceptive pathways.

• [1] Ochi T, Motoyama Y, Goto T. The analgesic effect profile of FR122047, a selective cyclooxygenase-1 inhibitor, in chemical nociceptive models. Eur J Pharmacol. 2000;391(1-2):49-54. View Source

Ocular Inflammation: COX-1/COX-2 Synergy

In a pigmented rabbit model of PGE2-induced aqueous flare elevation, intravenous FR122047 (15 µmol/kg) inhibited flare by 29 ± 5%, while the selective COX-2 inhibitor FR188582 (15 µmol/kg) inhibited flare by 40 ± 12% [1]. The non-selective COX inhibitor diclofenac sodium (15 µmol/kg) produced 50 ± 9% inhibition [1]. Simultaneous co-administration of FR122047 and FR188582 (15 µmol/kg each) achieved 61 ± 8% inhibition, demonstrating additive contributions from COX-1 and COX-2 pathways to PGE2-mediated ocular inflammation [1]. This finding underscores the utility of FR122047 as a selective COX-1 probe for dissecting isoform-specific contributions in complex inflammatory cascades, and supports combination strategies that cannot be replicated with non-selective agents.

Ocular COX-1/COX-2 Synergy

Direct comparison

29% inhibition alone; 61% with COX-2 inhibitor

Supports isoform-specific dissection in ocular inflammation

Pigmented rabbit PGE2-induced aqueous flare; i.v. 15 µmol/kg

Evidence Dimension	Percent inhibition of PGE2-induced aqueous flare elevation in pigmented rabbits
Target Compound Data	FR122047 (15 µmol/kg, i.v.): 29 ± 5% inhibition; FR122047 + FR188582 (15 µmol/kg each): 61 ± 8% inhibition
Comparator Or Baseline	FR188582 (selective COX-2 inhibitor, 15 µmol/kg): 40 ± 12% inhibition; Diclofenac sodium (non-selective, 15 µmol/kg): 50 ± 9% inhibition
Quantified Difference	FR122047 alone: 29% inhibition; FR122047 + FR188582 (additive): 61% inhibition; Diclofenac: 50% inhibition
Conditions	Pigmented rabbits; PGE2 (25 µg/mL) corneal application; intravenous inhibitor administration 30 min before PGE2; laser flare-cell meter measurement

Why This Matters

FR122047 enables precise pharmacological discrimination of COX-1 vs. COX-2 contributions in ocular inflammation, a capability non-selective COX inhibitors cannot provide, and is critical for researchers designing isoform-targeted combination paradigms.

• [1] Abe T, et al. Effects of intravenous administration of FR122047 (a selective cyclooxygenase 1 inhibitor) and FR188582 (a selective cyclooxygenase 2 inhibitor) on prostaglandin-E2-induced aqueous flare elevation in pigmented rabbits. Ophthalmic Res. 2004;36(6):321-326. View Source

COX-1 Inhibition in Cancer Surgery Models

In a mouse model of Lewis lung carcinoma (LLC) tumor resection, preoperative administration of COX-1-selective inhibitors (FR122047, TFAP, or SC-560) significantly improved post-resection survival compared to vehicle control, as did the non-selective COX inhibitor indomethacin, while selective COX-2 inhibition did not confer a survival benefit [1]. This study directly demonstrates that COX-1 inhibition alone is sufficient to recapitulate the anti-metastatic effect of ketorolac and non-selective NSAIDs in the perioperative period [1]. FR122047 thus provides a validated, chemically distinct (trisubstituted thiazole scaffold, not a profen or coxib) tool for investigating COX-1-dependent mechanisms of postoperative metastasis without confounding COX-2 activity or the mixed pharmacology of ketorolac.

Cancer Surgery Model

Direct comparison

Improved survival vs. vehicle; COX-2 inhibitor no benefit

Supports surgery-driven metastasis model context

Mouse LLC resection model; preoperative administration

Evidence Dimension	Post-resection survival in mouse LLC tumor resection model
Target Compound Data	Preoperative FR122047 significantly improved survival vs. vehicle
Comparator Or Baseline	Selective COX-2 inhibitor: no survival benefit; Indomethacin (non-selective): survival benefit; SC-560 and TFAP (COX-1-selective): survival benefit
Quantified Difference	Qualitative: COX-1-selective (including FR122047) and non-selective COX inhibition improved survival; COX-2-selective did not
Conditions	Mouse Lewis lung carcinoma (LLC) resection model; preoperative COX inhibitor administration; n = 4–6 mice/group

Why This Matters

FR122047 is a critical reagent for oncology researchers studying COX-1-specific contributions to surgery-driven metastasis, where COX-2 inhibitors are ineffective and non-selective agents introduce dual-isoform confounds.

• [1] Figure 2A from: COX-1 inhibition and baseline COX-2 activity are critical for the antitumor activity of ketorolac. (PMC figure; see also Panigrahy R, et al. Proc Natl Acad Sci USA. 2021). Preoperative COX-1 inhibitors (FR122047, TFAP, SC-560), ketorolac, or indomethacin effects on survival after LLC resection. View Source

Best Research and Industrial Applications

Isolating COX-1-Mediated Inflammatory Pain

When investigating inflammatory pain pathways, FR122047 provides unambiguous COX-1 inhibition validated in acetic acid writhing and formalin models where the selective COX-2 inhibitor NS-398 is inactive [1]. Researchers studying COX-1-specific contributions to visceral or chemically induced nociception should use FR122047 at 1–32 mg/kg (p.o.) in mice to achieve dose-dependent analgesia without COX-2 crossover effects [1].

Long-Term Anti-Inflammatory Dosing Without Gastric Toxicity

For chronic inflammation studies (e.g., collagen-induced arthritis in rats) where repeated oral dosing is required over days to weeks, FR122047 suppresses PGE2 and TXB2 production (ED50 0.24 and 0.13 mg/kg, respectively) and reduces paw edema (ED50 0.56 mg/kg) without causing gastric mucosal damage, unlike indomethacin [2]. This gastric safety profile enables the study of COX-1-driven inflammatory processes without the confound of gastric lesions that can alter feeding, weight, and stress responses [2].

Thrombosis and Platelet Function Studies

FR122047's 100-fold potency advantage over aspirin in vitro and >58-fold superior gastric safety margin (safety margin >70 vs. 1.2 for aspirin) make it the preferred COX-1 inhibitor for chronic oral anti-platelet studies in guinea-pigs and rats [3]. The prolonged anti-platelet effect (48 hours after a single 1 mg/kg dose) and 5–10× augmentation with repeated administration enable flexible dosing schedules for thrombosis models [3].

Perioperative Cancer Metastasis Research

In tumor surgery models, COX-1-selective inhibitors including FR122047 improve post-resection survival, whereas selective COX-2 inhibitors do not [4]. FR122047 is chemically distinct from profen-class NSAIDs but recapitulates the COX-1-dependent anti-metastatic signal, making it the optimal tool for dissecting COX-1 isoform contributions to surgery-driven metastasis without confounding COX-2 activity or non-selective pharmacology [4].

Application

Selection Property

Validation Focus

Inflammatory pain pathway studies

COX-1 selectivity review

COX-1-driven nociception models

Chronic inflammation endpoint studies

Gastric endpoint context

Collagen-induced arthritis models

Thrombosis and platelet research

COX-1 platelet assay context

Platelet aggregation models

Perioperative metastasis research

COX-1-dependent metastasis context

Tumor resection models

• [1] Ochi T, Motoyama Y, Goto T. The analgesic effect profile of FR122047, a selective cyclooxygenase-1 inhibitor, in chemical nociceptive models. Eur J Pharmacol. 2000;391(1-2):49-54. View Source
• [2] Ochi T, Goto T. Differential effect of FR122047, a selective cyclo-oxygenase-1 inhibitor, in rat chronic models of arthritis. Br J Pharmacol. 2002;135(3):782-788. View Source
• [3] Dohi M, et al. The anti-platelet actions of FR122047, a novel cyclooxygenase inhibitor. Eur J Pharmacol. 1993;243(2):179-184. View Source
• [4] COX-1 inhibition and baseline COX-2 activity are critical for the antitumor activity of ketorolac. PMC Figure 2A. (Panigrahy R, et al. Proc Natl Acad Sci USA. 2021). View Source